Cas no 1784-03-8 (TAME hydrochloride)

• Product Name: TAME hydrochloride
• CAS No: 1784-03-8
• MF: C₁₄H₂₃ClN₄O₄S
• MW: 378.874820947647
• MDL: MFCD00012578
• CID: 41992
• PubChem ID: 24900058
• Update Time: 2025-05-24

TAME hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 5-guanidino-2-(4-methylphenylsulfonamido)pentanoate hydrochloride
• Methyl N-[(p-tolyl)sulphonyl]-L-argininate monohydrochloride
• Nalpha-Tosyl-L-arginine Methyl Ester Hydrochloride
• Nα-P-Tosyl-L-arginine methyl ester hydrochloride
• (S)-Methyl 5-guanidino-2-(4-methylphenylsulfonamido)-pentanoate hydrochloride
• Bz-Arg-Ome.HCl
• methyl (2S)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanoate,hydrochloride
• N-4-Tosyl-L-arginine Methyl Ester Hydrochloride
• N-a-p-Tosyl-L-argininemethylesterhydrochloride
• P-TOSYL-L-ARG METHYL ESTER HCL
• TAME HCL
• TAME hydrochloride
• Tos-Arg-OMe · HCl
• TOS-ARG-OME HCL
• Tos-Arg-OMe.HCl
• Tos-Arg-OMe•HCl
• Nalpha-4-Tosyl-L-arginine Methyl ester hydrochloride
• Nalpha-p-Toluenesulfonyl-L-Arginine Methyl Ester Hydrochloride
• Nα-p-Toluenesulfonyl-L-arginine Methyl Ester Hydrochloride
• Nα-p-Tosyl-L-arginine methyl
• N-α-Tosyl-L-arginine methyl ester hydrochloride
• Nα-Tosyl-L-arginine Methyl Ester Hydrochloride
• Tos-Arg-OMe·HCl
• TAME
• L-TAME
• Nalpha-p-Tosyl-L-arginine methyl ester hydrochloride
• Tos-Arg-OMeHCl
• n-p-tosyl-l-arginine methyl ester hydrochloride
• TOS-ARG-OME hydrochloride
• tos-arg-ome-hcl
• JIQFFACVQXXHMY-YDALLXLXSA
• Z3234877436
• A-p-Tosyl-L-arginine methyl ester hydrochloride
• N2-[(4-Methylphenyl)sulfonyl]-L-arginine methyl ester hydrochloride
• T0330
• C14H23ClN4O4S
• CS-0030723
• Methyl N2-((p-tolyl)sulphonyl)-L-argininate monohydrochloride
• HY-13255A
• J-011376
• SCHEMBL9149147
• N
• NS00047104
• M03112
• methyl (2S)-5-carbamimidamido-2-(4-methylbenzenesulfonamido)pentanoate hydrochloride
• D92326
• s5605
• methyl tosyl-L-argininate hydrochloride
• AM81536
• CCG-268391
• AKOS015889732
• methyl (2S)-5-(diaminomethylideneamino)-2-[(4-methylphenyl)sulfonylamino]pentanoate;hydrochloride
• A-Tosyl-L-arginine methyl ester hydrochloride
• N-alpha-toluenesulfonylarginine methyl ester hydrochloride
• N-
• L-Arginine, N2-[(4-methylphenyl)sulfonyl]-, methyl ester, hydrochloride (1:1)
• MFCD00012578
• JIQFFACVQXXHMY-YDALLXLXSA-N
• N-a-Tosyl-L-arginine methyl ester HCl
• AS-73460
• 1784-03-8
• (S)-Methyl 5-guanidino-2-(4-methylphenylsulfonamido)pentanoate Hydrochloride;
• N-alpha-Tosyl-L-arginine methyl ester hydrochloride
• tosyl-l-arginine methyl ester hydrochloride

• MDL： MFCD00012578
• Inchi： 1S/C14H22N4O4S.ClH/c1-10-5-7-11(8-6-10)23(20,21)18-12(13(19)22-2)4-3-9-17-14(15)16;/h5-8,12,18H,3-4,9H2,1-2H3,(H4,15,16,17);1H/t12-;/m0./s1
• InChI Key： JIQFFACVQXXHMY-YDALLXLXSA-N
• SMILES： Cl.S(C1C=CC(C)=CC=1)(N[C@H](C(=O)OC)CCC/N=C(\N)/N)(=O)=O

Computed Properties

• Exact Mass: 378.11300
• Monoisotopic Mass: 378.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 145

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.1300
• Melting Point: 146.0 to 150.0 deg-C
• Boiling Point: 544.1°Cat760mmHg
• Flash Point: 282.9°C
• Refractive Index: -14 ° (C=4, H2O)
• Solubility: methanol: 50 mg/mL, clear, colorless
• PSA: 142.75000
• LogP: 3.54280
• Solubility: Methanol 50mg/ml
• Specific Rotation: -14 º (c=4, H2O)

TAME hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S37/39; S26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on TAME hydrochloride

TAME Hydrochloride: A Comprehensive Overview

TAME hydrochloride, also known as tetrahydropalmatine hydrochloride, is a compound with the CAS number 1784-03-8. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The name "TAME hydrochloride" itself is a combination of its parent compound, tetrahydropalmatine (TAME), and the hydrochloride salt form, which plays a crucial role in its stability and solubility.

The chemical structure of TAME hydrochloride consists of a tetrahydropalmatine backbone with a hydroxyl group attached to the nitrogen atom, forming a hydrochloride salt. This structure contributes to its ability to act as a weak base, making it suitable for use in pharmaceutical and chemical industries. Recent studies have highlighted its potential as a precursor in the synthesis of various bioactive compounds, further emphasizing its importance in modern chemistry.

One of the most notable applications of TAME hydrochloride is in the field of pharmacology. Researchers have explored its role as an intermediate in the synthesis of alkaloids, which are naturally occurring compounds with significant medicinal properties. For instance, tetrahydropalmatine itself is known for its anti-inflammatory and analgesic effects, and the hydrochloride form enhances its bioavailability, making it more effective for therapeutic use.

In addition to its pharmacological applications, TAME hydrochloride has also found use in organic synthesis as a versatile building block. Its ability to undergo various chemical transformations, such as alkylation and acylation, makes it an invaluable reagent in the construction of complex molecular frameworks. Recent advancements in catalytic methods have further expanded its utility, enabling more efficient and selective reactions.

The synthesis of TAME hydrochloride typically involves the reaction of tetrahydropalmatine with hydrochloric acid under controlled conditions. This process ensures the formation of a stable salt that retains the essential properties of the parent compound while improving its solubility and stability for practical applications. The optimization of synthetic routes has been a focal point of recent research, aiming to enhance yield and reduce production costs.

From an environmental perspective, TAME hydrochloride exhibits favorable biodegradation characteristics, making it an eco-friendly choice for industrial applications. Studies have shown that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This attribute aligns with the growing demand for sustainable chemical solutions in various industries.

In conclusion, TAME hydrochloride (CAS 1784-03-8) is a multifaceted compound with promising potential across diverse fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry and pharmacology. As research continues to uncover new avenues for its use, TAME hydrochloride is poised to make significant contributions to scientific progress and industrial innovation.